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Compound of Interest

Compound Name: Isariin C

Cat. No.: B15572489

CAS Number: 80111-96-2

Abstract

Isariin C is a naturally occurring cyclodepsipeptide with demonstrated insecticidal properties.
This technical guide provides a comprehensive overview of its chemical and physical
characteristics, biological activity, and the current understanding of its mechanism of action.
The information is intended for researchers, scientists, and professionals involved in drug
development and pesticide research.

Chemical and Physical Properties

Isariin C is a cyclic peptide-like molecule containing an ester linkage in addition to amide
bonds. Its specific physicochemical properties are crucial for understanding its biological
activity and for the development of potential applications.

Table 1: Chemical and Physical Properties of Isariin C
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Property Value Reference(s)
CAS Number 80111-96-2 [1][2][3]
Molecular Formula C28H49Ns07 [2][3]
Molecular Weight 567.72 g/mol [2]

Not definitively available in the
searched literature. It is
described as a

IUPAC Name - . [4]
cyclodepsipeptide constituted
by a pentapeptide cyclized

through a B-hydroxy acid.

Synonyms Isariin C [1][2]13]
) ) Not available in the searched
Melting Point .
literature.
N Not available in the searched
Solubility

literature.

Biological Activity: Insecticidal Effects

Isariin C has been identified as an insecticidal agent, with studies demonstrating its activity
against the larvae of the greater wax moth, Galleria mellonella.[5] This insect is a common
model organism in toxicological and immunological research. The insecticidal activity of Isariin
C suggests its potential as a lead compound for the development of novel bio-insecticides.

Mechanism of Action

The precise mechanism of action for Isariin C's insecticidal activity has not been fully
elucidated in the available literature. However, based on the general understanding of
cyclodepsipeptides, a likely mechanism involves the disruption of cellular membranes.

Proposed Mechanism: Membrane Disruption

Cyclodepsipeptides are known to interact with and disrupt the integrity of biological
membranes. This interaction is thought to be a key factor in their various biological activities,
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including their insecticidal effects. The amphipathic nature of these molecules allows them to
insert into the lipid bilayer of cell membranes, leading to pore formation, increased permeability,
and ultimately, cell death.

Diagram 1: Proposed Mechanism of Isariin C Action
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Caption: Proposed mechanism of Isariin C's insecticidal activity.

Signaling Pathways

There is currently no specific information available in the searched literature regarding the
signaling pathways in insects that are directly affected by Isariin C. Research in this area is
needed to provide a more detailed understanding of its mode of action at the molecular level.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and bioassays of Isariin C
are not extensively available in the public domain. The following represents a generalized
workflow based on common practices for studying natural products with insecticidal activity.

Diagram 2: General Experimental Workflow for Isariin C Research
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Caption: A generalized workflow for the study of Isariin C.

Isolation and Purification
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Isariin C is typically isolated from fungal cultures, such as those of the genus Isaria. The
process generally involves:

o Fermentation: Culturing the fungus in a suitable liquid or solid medium to promote the
production of secondary metabolites.

» Extraction: Using organic solvents to extract the crude mixture of compounds from the fungal
biomass and/or culture broth.

 Purification: Employing chromatographic techniques, such as High-Performance Liquid
Chromatography (HPLC), to isolate Isariin C from the crude extract.

Structural Elucidation

The chemical structure of Isariin C is determined using a combination of spectroscopic
methods:

e Mass Spectrometry (MS): To determine the molecular weight and elemental compaosition.

* Nuclear Magnetic Resonance (NMR) Spectroscopy (*H, 3C, 2D-NMR): To elucidate the
connectivity of atoms and the stereochemistry of the molecule.

Insecticidal Bioassay

The insecticidal activity of Isariin C can be evaluated using a bioassay with a target insect
species like Galleria mellonella larvae. A general protocol would involve:

o Preparation of Isariin C solutions: Dissolving the purified compound in a suitable solvent at
various concentrations.

» Application: Administering the solutions to the insect larvae, for example, through topical
application or by incorporation into their diet.

» Observation: Monitoring the mortality rate of the larvae over a specific period.

o Data Analysis: Calculating the median lethal concentration (LCso) to quantify the insecticidal
potency.
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Future Research Directions

Further research is required to fully characterize Isariin C and its potential applications. Key
areas for future investigation include:

Definitive Structural Elucidation: Determination of the full stereochemistry and a definitive
IUPAC name.

* Physicochemical Characterization: Measurement of physical properties such as melting point
and solubility in various solvents.

¢ Mechanism of Action Studies: Detailed investigation into its interaction with insect cell
membranes and identification of specific molecular targets.

¢ Signaling Pathway Analysis: Elucidation of the intracellular signaling cascades in insects that
are affected by Isariin C.

o Spectrum of Activity: Testing its insecticidal efficacy against a broader range of pest insects.

» Toxicology Studies: Assessing its safety profile for non-target organisms and the
environment.

Conclusion

Isariin C is a promising insecticidal cyclodepsipeptide that warrants further investigation. Its
unique structure and biological activity make it a valuable candidate for the development of
new and effective biopesticides. This guide provides a foundational understanding of Isariin C
for the scientific community and aims to stimulate further research into this intriguing natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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